N-(3,5-dichloro-2-methoxybenzyl)-N-(2-pyridinylmethyl)amine

• Molecular Formula: C14H14Cl2N2O
• Molecular Weight: 297.2 g/mol
• IUPAC Name: N-[(3,5-dichloro-2-methoxyphenyl)methyl]-1-pyridin-2-ylmethanamine
• InChI: InChI=1S/C14H14Cl2N2O/c1-19-14-10(6-11(15)7-13(14)16)8-17-9-12-4-2-3-5-18-12/h2-7,17H,8-9H2,1H3
• InChI Key: JJGWLZHHUMSPET-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1CNCC2=CC=CC=N2)Cl)Cl
• Canonical SMILES: COC1=C(C=C(C=C1Cl)Cl)CNCC2=CC=CC=N2

Description

N-(3,5-dichloro-2-methoxybenzyl)-N-(2-pyridinylmethyl)amine, commonly known as DMXB-A, is a selective α7 nicotinic acetylcholine receptor agonist. It is a chemical compound that has attracted significant attention from the scientific community due to its potential therapeutic applications in various neurological and psychiatric disorders.

Scientific Research Applications

DMXB-A has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. It has been shown to improve cognitive function and memory in animal models of Alzheimer's disease, schizophrenia, and attention deficit hyperactivity disorder (ADHD). DMXB-A has also been shown to have neuroprotective effects in animal models of stroke and traumatic brain injury.

Mechanism of Action

DMXB-A binds selectively to α7 nicotinic acetylcholine receptors, which are widely distributed in the central nervous system. Activation of α7 nicotinic acetylcholine receptors leads to the release of various neurotransmitters, including acetylcholine, dopamine, and glutamate. This results in the modulation of neuronal activity, leading to improved cognitive function and memory.
Biochemical and Physiological Effects:
DMXB-A has been shown to improve cognitive function and memory in animal models of neurological and psychiatric disorders. It has also been shown to have neuroprotective effects in animal models of stroke and traumatic brain injury. DMXB-A has a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life.

Advantages and Limitations for Lab Experiments

DMXB-A has several advantages for use in lab experiments. It is highly selective for α7 nicotinic acetylcholine receptors, reducing the potential for off-target effects. It has a good pharmacokinetic profile, allowing for convenient dosing and administration. However, DMXB-A has some limitations for use in lab experiments. It is relatively expensive to synthesize, which may limit its availability for some research groups. It also has low solubility in aqueous solutions, which may limit its use in certain experimental setups.

Future Directions

There are several future directions for research on DMXB-A. One area of interest is the potential therapeutic applications of DMXB-A in neurological and psychiatric disorders. Further studies are needed to determine the optimal dosing and administration regimens for different disorders. Another area of interest is the development of novel analogs of DMXB-A with improved pharmacokinetic and pharmacodynamic properties. These analogs could have improved efficacy and reduced side effects compared to DMXB-A. Finally, there is a need for further studies to understand the mechanism of action of DMXB-A and its effects on neuronal activity and neurotransmitter release.

Synthesis Methods

DMXB-A is synthesized by the reaction of 3,5-dichloro-2-methoxybenzyl chloride with 2-pyridinemethanamine in the presence of a base. The reaction yields DMXB-A in high purity and yield. The synthesis method has been optimized to improve the efficiency of the reaction and reduce the production of unwanted by-products.